N-[(2,4-dichlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide
Overview
Description
Synthesis Analysis
N’-[(2,4-dichlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify. A method for synthesizing the 2,4-dichlorobenzoyl chloride, an intermediate in the synthesis of DCBCI, involves catalyzing the 2,4-dichlorobenzotrichloride and carboxylic acid .Scientific Research Applications
Synthesis Techniques
Research into thiadiazole derivatives, including compounds structurally similar to "N-[(2,4-dichlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide," focuses on innovative synthesis methods. These methods aim to improve yields, reduce environmental impact, and utilize readily available and safe reagents. For instance, Yoshimura et al. (2014) demonstrated the efficient synthesis of 1,2,4-thiadiazoles through the oxidative dimerization of carbothioamides using Oxone, an inexpensive and environmentally safe oxidant (Yoshimura et al., 2014). Similarly, Zadorozhnii et al. (2019) explored the synthesis and spectral characteristics of N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides, emphasizing the structural diversity achievable with thiadiazole frameworks (Zadorozhnii et al., 2019).
Bioactivity and Potential Applications
Thiadiazole derivatives exhibit a range of bioactivities, making them candidates for agrochemical and medicinal applications. Gilani et al. (2011) synthesized novel N-(6-chlorobenzo[d]thiazol-2-yl) hydrazine carboxamide derivatives of the benzothiazole class, which showed moderate to good antimicrobial properties against various bacterial and fungal strains (Gilani et al., 2011). This highlights the potential of thiadiazole derivatives in developing new antimicrobial agents.
Furthermore, Yu et al. (2022) reported the synthesis of novel thiochroman-4-one derivatives incorporating carboxamide and 1,3,4-thiadiazole thioether moieties, which exhibited significant antibacterial and antifungal activities, suggesting their utility in addressing plant pathogens (Yu et al., 2022).
Mechanism of Action
The mechanism of action of DCBCI is not fully understood, but it is believed to involve the inhibition of certain signaling pathways involved in cancer progression. DCBCI has been shown to inhibit the activity of protein kinase C, a signaling molecule involved in cell proliferation and survival. It has also been found to inhibit the activity of nuclear factor kappa B, a transcription factor involved in inflammation and cancer progression.
Safety and Hazards
properties
IUPAC Name |
(thiadiazole-4-carbonylamino) 2,4-dichlorobenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl2N3O3S/c11-5-1-2-6(7(12)3-5)10(17)18-14-9(16)8-4-19-15-13-8/h1-4H,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUJZTFNPUWUJEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)ONC(=O)C2=CSN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl2N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.